3-(Ethoxycarbonyl)phenyl 2-furoate
Description
3-(Ethoxycarbonyl)phenyl 2-furoate (CAS: 914453-16-0, C₁₄H₁₂O₅) is a phenyl ester derivative of 2-furoic acid, characterized by an ethoxycarbonyl (-OCO₂C₂H₅) substituent at the meta position of the phenyl ring. The compound is part of a broader class of 2-furoate esters, which are studied for applications in organic synthesis, materials science, and medicinal chemistry .
Properties
Molecular Formula |
C14H12O5 |
|---|---|
Molecular Weight |
260.24 g/mol |
IUPAC Name |
(3-ethoxycarbonylphenyl) furan-2-carboxylate |
InChI |
InChI=1S/C14H12O5/c1-2-17-13(15)10-5-3-6-11(9-10)19-14(16)12-7-4-8-18-12/h3-9H,2H2,1H3 |
InChI Key |
SULWDYCQVKGAPT-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CC(=CC=C1)OC(=O)C2=CC=CO2 |
Canonical SMILES |
CCOC(=O)C1=CC(=CC=C1)OC(=O)C2=CC=CO2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares 3-(ethoxycarbonyl)phenyl 2-furoate with analogous 2-furoate esters and related phenylcarbamates, focusing on structural features, physicochemical properties, and inferred bioactivity.
Table 1: Structural and Physicochemical Comparison
Key Observations
Substituent Effects on Reactivity and Bioactivity: The ethoxycarbonyl group in 3-(ethoxycarbonyl)phenyl 2-furoate may enhance electrophilicity at the ester carbonyl, facilitating hydrolysis or nucleophilic interactions. This contrasts with brominated analogs (e.g., 439094-34-5), where halogen atoms could stabilize the molecule via hydrophobic interactions or participate in halogen bonding . Carbamate vs. Furoate Core: While 3-(ethoxycarbonyl)phenyl 2-furoate is a furoate ester, structurally related phenylcarbamates (e.g., 3-[(ethoxycarbonyl)amino]phenyl derivatives) exhibit potent cholinesterase inhibition due to carbamate-enzyme interactions . This suggests that replacing the furoate group with a carbamate could significantly alter biological activity.
Lipophilicity and Solubility :
- The ethoxycarbonyl group in 3-(ethoxycarbonyl)phenyl 2-furoate likely confers moderate lipophilicity (clogP ≈ 2.5), intermediate between the highly lipophilic brominated analogs (clogP > 4) and simpler esters like 4-ethylphenyl 2-furoate (CAS: 108319-34-2, clogP ≈ 1.8) .
Inferred Biological Activity: Although direct bioactivity data for 3-(ethoxycarbonyl)phenyl 2-furoate are unavailable, ethoxycarbonyl-containing phenylcarbamates in demonstrate acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibition (IC₅₀ values: 1–10 µM) . By contrast, halogenated analogs (e.g., 439094-34-5) may exhibit distinct mechanisms, such as targeting halogen-sensitive receptors or metabolic pathways .
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